Cas no 2138253-46-8 (Pentane-1-sulfinamide)

Pentane-1-sulfinamide is a chiral sulfinamide derivative commonly employed as a versatile intermediate in organic synthesis and asymmetric catalysis. Its key advantages include high enantioselectivity, making it valuable for the preparation of stereochemically defined compounds such as amines, alcohols, and other chiral building blocks. The compound exhibits stability under a range of reaction conditions, enabling its use in nucleophilic additions, reductions, and other transformations. Its pentyl backbone provides a balance of lipophilicity and reactivity, facilitating applications in pharmaceutical and fine chemical synthesis. The sulfinamide group serves as a removable chiral auxiliary, offering synthetic flexibility in target-oriented synthesis.

Pentane-1-sulfinamide structure

Product Name:Pentane-1-sulfinamide

CAS No:2138253-46-8

MF:C₅H₁₃NOS

MW:135.227820158005

CID:5900435

PubChem ID:87311488

Update Time:2025-06-07

Pentane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

- pentane-1-sulfinamide
- 2138253-46-8
- SCHEMBL1920308
- EN300-732287
- Pentane-1-sulfinamide
- Inchi： 1S/C5H13NOS/c1-2-3-4-5-8(6)7/h2-6H2,1H3
- InChI Key： MMGUPDVKGCAZED-UHFFFAOYSA-N
- SMILES： S(CCCCC)(N)=O

Computed Properties

Exact Mass: 135.07178521g/mol
Monoisotopic Mass: 135.07178521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 74.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 62.3Å²

Pentane-1-sulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-732287-0.05g	pentane-1-sulfinamide	2138253-46-8	95.0%	0.05g	$660.0	2025-03-11
Enamine	EN300-732287-0.1g	pentane-1-sulfinamide	2138253-46-8	95.0%	0.1g	$691.0	2025-03-11
Enamine	EN300-732287-0.25g	pentane-1-sulfinamide	2138253-46-8	95.0%	0.25g	$723.0	2025-03-11
Enamine	EN300-732287-0.5g	pentane-1-sulfinamide	2138253-46-8	95.0%	0.5g	$754.0	2025-03-11
Enamine	EN300-732287-1.0g	pentane-1-sulfinamide	2138253-46-8	95.0%	1.0g	$785.0	2025-03-11
Enamine	EN300-732287-2.5g	pentane-1-sulfinamide	2138253-46-8	95.0%	2.5g	$1539.0	2025-03-11
Enamine	EN300-732287-5.0g	pentane-1-sulfinamide	2138253-46-8	95.0%	5.0g	$2277.0	2025-03-11
Enamine	EN300-732287-10.0g	pentane-1-sulfinamide	2138253-46-8	95.0%	10.0g	$3376.0	2025-03-11